Cas no 7500-86-9 (2,4,6-trinitrobenzoyl chloride)

• Product Name: 2,4,6-trinitrobenzoyl chloride
• CAS No: 7500-86-9
• MF: C₇H₂ClN₃O₇
• MW: 275.559680461884
• CID: 980971
• PubChem ID: 24126
• Update Time: 2025-04-19

2,4,6-trinitrobenzoyl chloride Chemical and Physical Properties

Names and Identifiers

• 2,4,6-trinitrobenzoyl chloride
• benzoyl chloride, 2,4,6-trinitro-
• 2,6-Trinitrobenzoyl chloride
• UNII-3YQ5NP3QUV
• AKOS003652283
• 4-09-00-01363 (Beilstein Handbook Reference)
• WLN: WNR BVG CNW ENW
• Trinitrobenzoyl chloride (VAN)
• 7500-86-9
• AI3-19900
• MFCD01664374
• BRN 1916188
• Benzoyl chloride,4,6-trinitro-
• MWGGWCCALVNFPN-UHFFFAOYSA-N
• NSC 408026
• 2,4,6-Trinitrobenzoylchloride
• SCHEMBL3327506
• NSC408026
• NSC-408026
• 3YQ5NP3QUV
• DTXSID60225959

• Inchi： 1S/C7H2ClN3O7/c8-7(12)6-4(10(15)16)1-3(9(13)14)2-5(6)11(17)18/h1-2H
• InChI Key： MWGGWCCALVNFPN-UHFFFAOYSA-N
• SMILES： ClC(C1C(=CC(=CC=1[N+](=O)[O-])[N+](=O)[O-])[N+](=O)[O-])=O

Computed Properties

• Exact Mass: 274.95816
• Monoisotopic Mass: 274.958
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 373
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 155A^2

Experimental Properties

• Density: 1.82
• Boiling Point: 397.7°C at 760 mmHg
• Flash Point: 194.3°C
• Refractive Index: 1.663
• PSA: 146.49